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Compound of Interest

Compound Name: N-(4-Methyl-1,3,5-triazin-2-yl)urea

Cat. No.: B12593854 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Triazine and substituted urea herbicides are widely used for broad-spectrum weed control.[1][2]

Their primary mode of action is the inhibition of photosynthesis at the Photosystem II (PSII)

complex.[3][4][5][6] These herbicides bind to the D1 protein of the PSII reaction center, blocking

the electron transport chain and leading to the death of susceptible plants.[3][5] This document

provides a detailed framework and protocols for designing experiments to effectively evaluate

the herbicidal activity of novel or existing triazine urea compounds.

The key to a robust assessment is a well-designed dose-response study, which is crucial for

understanding herbicide efficacy and mode of action.[7][8] These studies allow for the

determination of critical parameters such as the effective dose required to achieve a certain

level of control (e.g., ED50).[9]

Core Principle: Inhibition of Photosynthesis
Triazine and urea herbicides disrupt photosynthesis by binding to the plastoquinone-binding

niche on the D1 protein subunit of Photosystem II.[3][5][6] This action blocks the transfer of

electrons from the primary electron acceptor (QA) to plastoquinone (QB), effectively halting the

photosynthetic electron transport chain.[5][6] This inhibition leads to a buildup of reactive
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oxygen species, causing lipid peroxidation and ultimately, cell death.[3] Symptoms in affected

plants typically include chlorosis (yellowing), starting with older leaves, followed by necrosis.[1]

[10]
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Caption: Mechanism of Action of Triazine Urea Herbicides at Photosystem II.

Experimental Workflow
A systematic approach is essential for reliable and reproducible results. The overall workflow

involves preparing plant materials, applying the herbicide treatments across a range of doses,

assessing the physiological and morphological responses, and finally, analyzing the data to

determine efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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